Cas no 131644-96-7 (4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester)

4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structure, featuring a methoxyphenyl group and a β-keto ester moiety, makes it a useful precursor for cyclization and condensation reactions. The compound exhibits good solubility in common organic solvents, facilitating its handling in synthetic workflows. Its stability under controlled conditions ensures reliable performance in multi-step syntheses. Researchers favor this ester for its efficiency in constructing complex molecular frameworks, particularly in heterocyclic and medicinal chemistry applications. Proper storage under inert conditions is recommended to maintain its integrity.

4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester structure

131644-96-7 structure

Product Name:4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester

CAS No:131644-96-7

MF:C₁₂H₁₄O₄

MW:222.237164020538

MDL:MFCD08457133

CID:1076222

PubChem ID:15752177

Update Time:2025-06-09

4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester
- 4-(2-METHOXYPHENY)-3-OXO-BUTYRIC ACID METHYL ESTER
- 2-METHOXY-BETA-OXO-BENZENEBUTANOIC ACID METHYL ESTER
- CS-0198912
- BRD-K98709673-001-01-8
- AKOS000803315
- methyl 4-(2-methoxyphenyl)-3-oxobutanoate
- methyl4-(2-methoxyphenyl)-3-oxobutanoate
- E76426
- 4-(2-methoxyphenyl)-3-oxo-butyric acid methyl ester
- MFCD08457133
- Benzenebutanoic acid,2-methoxy-
- A-oxo-,methyl ester
- 131644-96-7
- AM20210037
- BS-50631
- MDL： MFCD08457133
- Inchi： 1S/C12H14O4/c1-15-11-6-4-3-5-9(11)7-10(13)8-12(14)16-2/h3-6H,7-8H2,1-2H3
- InChI Key： LOYYLMFDKIAXPD-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CC(CC(=O)OC)=O

Computed Properties

Exact Mass: 222.08920892g/mol
Monoisotopic Mass: 222.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 52.6Å²

4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ491-200mg	4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester	131644-96-7	95+%	200mg	794.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ491-50mg	4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester	131644-96-7	95+%	50mg	317.0CNY	2021-07-15
eNovation Chemicals LLC	Y1107265-5g	methyl 4-(2-methoxyphenyl)-3-oxobutanoate	131644-96-7	95%	5g	$1100	2024-07-23
Aaron	AR00A8JZ-100mg	4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester	131644-96-7	95%	100mg	$24.00	2025-02-12
Aaron	AR00A8JZ-250mg	4-(2-Methoxy-phenyl)-3-oxo-butyric acid methyl ester	131644-96-7	95%	250mg	$41.00	2025-02-12
Aaron	AR00A8JZ-1g	4-(2-METHOXY-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER	131644-96-7	95%	1g	$167.00	2023-12-16
1PlusChem	1P00A8BN-100mg	4-(2-METHOXY-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER	131644-96-7	95%	100mg	$19.00	2023-12-22
1PlusChem	1P00A8BN-250mg	4-(2-METHOXY-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER	131644-96-7	95%	250mg	$32.00	2023-12-22
1PlusChem	1P00A8BN-1g	4-(2-METHOXY-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER	131644-96-7	95%	1g	$84.00	2023-12-22
A2B Chem LLC	AE76547-100mg	4-(2-METHOXY-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER	131644-96-7	95%	100mg	$29.00	2024-04-20